Cas no 1343437-16-0 (1-Cyclopropyl-3,3,3-trifluoropropan-1-one)

• Product Name: 1-Cyclopropyl-3,3,3-trifluoropropan-1-one
• CAS No: 1343437-16-0
• MF: C₆H₇F₃O
• MW: 152.114392518997
• MDL: MFCD20335959
• CID: 4590737
• PubChem ID: 64492233
• Update Time: 2025-06-07

1-Cyclopropyl-3,3,3-trifluoropropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-cyclopropyl-3,3,3-trifluoropropan-1-one
• 1-Cyclopropyl-3,3,3-trifluoropropan-1-one

• MDL： MFCD20335959
• Inchi： 1S/C6H7F3O/c7-6(8,9)3-5(10)4-1-2-4/h4H,1-3H2
• InChI Key： BFZARKPIFOUSRN-UHFFFAOYSA-N
• SMILES： FC(CC(C1CC1)=O)(F)F

Computed Properties

• Exact Mass: 152.045
• Monoisotopic Mass: 152.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 17.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-Cyclopropyl-3,3,3-trifluoropropan-1-one

Introduction to 1-Cyclopropyl-3,3,3-trifluoropropan-1-one (CAS No. 1343437-16-0)

1-Cyclopropyl-3,3,3-trifluoropropan-1-one is a fluorinated heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural properties and potential applications. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 1343437-16-0, features a cyclopropyl group attached to a trifluoropropyl moiety, which imparts distinct electronic and steric characteristics. The presence of fluorine atoms enhances the metabolic stability and lipophilicity of the molecule, making it an attractive candidate for drug development.

The structure of 1-cyclopropyl-3,3,3-trifluoropropan-1-one is characterized by a highly electronegative trifluoromethyl group, which influences the reactivity and binding affinity of the compound. This feature has been exploited in various synthetic pathways to develop novel intermediates for medicinal chemistry. The cyclopropyl ring, on the other hand, introduces rigidity to the molecular framework, which can be beneficial in optimizing binding interactions with biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic and pharmacodynamic properties of 1-cyclopropyl-3,3,3-trifluoropropan-1-one with greater accuracy. Molecular docking studies have shown that this compound exhibits promising interactions with enzymes and receptors involved in metabolic pathways. These findings align with the growing interest in fluorinated compounds as they often exhibit improved pharmacological profiles compared to their non-fluorinated counterparts.

In the realm of drug discovery, 1-cyclopropyl-3,3,3-trifluoropropan-1-one has been investigated as a key intermediate in the synthesis of bioactive molecules. Its trifluoromethyl group is particularly valuable in enhancing the metabolic stability of drug candidates, thereby extending their half-life and improving therapeutic efficacy. Additionally, the cyclopropyl ring can serve as a scaffold for designing molecules with enhanced binding affinity and selectivity.

The agrochemical industry has also shown interest in this compound due to its potential as a precursor for developing novel pesticides and herbicides. The unique combination of structural features in 1-cyclopropyl-3,3,3-trifluoropropan-1-one makes it a versatile building block for creating molecules that can interact selectively with biological targets in pests while minimizing environmental impact.

One of the most compelling aspects of 1-cyclopropyl-3,3,3-trifluoropropan-1-one is its role in enabling innovative synthetic methodologies. Researchers have leveraged its reactivity to develop novel catalytic processes that facilitate the introduction of fluorine atoms into complex molecules. These advancements are crucial for generating new chemical entities with improved pharmacological properties.

The future prospects of 1-cyclopropyl-3,3,3-trifluoropropan-1-one are further illuminated by recent studies exploring its derivatives. By modifying its structural framework, scientists aim to enhance its biological activity and reduce potential side effects. Such modifications are essential for translating preclinical findings into viable therapeutic agents.

Moreover, the compound's potential in material science cannot be overlooked. The unique electronic properties conferred by fluorine atoms make it an intriguing candidate for developing advanced materials with applications ranging from electronics to coatings. This interdisciplinary approach highlights the broad utility of 1-cyclopropyl-3,3,3-trifluoropropan-1-one beyond traditional pharmaceuticals.

In conclusion, 1-cyclopropyl-3,3,3-trifluoropropan-1-one (CAS No. 1343437-16-0) represents a fascinating molecule with diverse applications across multiple scientific domains. Its structural features and reactivity make it a valuable tool for researchers seeking to develop innovative solutions in drug discovery、agrochemicals、and materials science. As our understanding of its properties continues to evolve，the potential applications of this compound are likely to expand，further solidifying its importance in modern chemistry.